Cas no 29312-59-2 (Benzenamine,4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl-)

• Product Name: Benzenamine,4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl-
• CAS No: 29312-59-2
• MF: C₂₅H₂₂N₂
• MW: 350.455585956573
• CID: 278801
• PubChem ID: 93126
• Update Time: 2025-04-19

Benzenamine,4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl-
• 4-(2,6-diphenylpyridin-4-yl)-N,N-dimethylaniline
• 4-(2,6-Diphenyl-4-pyridyl)-N,N-dimethylaniline
• NS00028663
• 29312-59-2
• W-110752
• Oprea1_673984
• Benzenamine, 4-(2,6-diphenyl-4-pyridinyl)-N,N-dimethyl-
• AKOS001031401
• 4-[p-(N,N-dimethylamino)phenyl]-2,6-diphenylpyridine
• AB01102994-03
• NCGC00331431-01
• 2,6-diphenyl-4-(4'-dimethylaminophenyl)-pyridine
• Z56800884
• SCHEMBL4353469
• DTXSID7067453
• EINECS 249-551-0
• NWKIYBPNACDLOB-UHFFFAOYSA-N
• 4-(2,6-diphenylpyridin-4-yl)-N,N-dimethylbenzenamine

• Inchi： 1S/C25H22N2/c1-27(2)23-15-13-19(14-16-23)22-17-24(20-9-5-3-6-10-20)26-25(18-22)21-11-7-4-8-12-21/h3-18H,1-2H3
• InChI Key： NWKIYBPNACDLOB-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(=CC=1)C1C=C(C2C=CC=CC=2)N=C(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 350.17846
• Monoisotopic Mass: 350.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• Density: 1.107
• Boiling Point: 506.6°Cat760mmHg
• Flash Point: 260.2°C
• Refractive Index: 1.628
• PSA: 16.13